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Abstract

1-Palmitoyl-3-O-benzyl-rac-glycerol is a synthetic diacylglycerol derivative with potential
applications in organic synthesis and biochemical research. This document provides a
comprehensive overview of its known physical and chemical characteristics, drawing from
available scientific and commercial sources. While detailed experimental protocols and specific
biological activity data for this compound are not extensively documented in publicly accessible
literature, this guide consolidates the existing information and provides context based on the
properties of related diacylglycerol compounds.

Core Physical and Chemical Properties

1-Palmitoyl-3-O-benzyl-rac-glycerol is a diacylglycerol distinguished by a palmitoyl group at
the C-1 position and a benzyl ether linkage at the C-3 position of the glycerol backbone. This
structure imparts specific physicochemical properties relevant to its potential applications.

Table 1: Physical and Chemical Characteristics of 1-Palmitoyl-3-O-benzyl-rac-glycerol
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Property Value Source(s)
CAS Number 1487-51-0 [1]12113]
Molecular Formula C26H4404 [1][2]
Molecular Weight 420.63 g/mol [2][3]
Appearance White to Off-White Waxy Solid [2][3]
Melting Point Data not available

Boiling Point Data not available

Data not available. Related

diacylglycerols such as 1-
Solubility Palmitoyl-3-oleoyl-rac-glycerol

are soluble in chloroform and

ethyl acetate.[4]

Storage Conditions 2-8°C (Refrigerator) [3]

Synthesis and Experimental Considerations

While detailed, step-by-step experimental protocols for the synthesis of 1-Palmitoyl-3-O-
benzyl-rac-glycerol are not readily available in the surveyed literature, it is generally described
as a compound useful in organic synthesis.[3] The synthesis would logically involve the
selective acylation of a protected glycerol derivative.

A plausible synthetic approach could involve the reaction of 3-O-benzyl-rac-glycerol with
palmitoyl chloride in the presence of a base to facilitate the esterification at the primary
hydroxyl group. Purification would likely involve chromatographic techniques to isolate the
desired product from starting materials and potential byproducts.

lllustrative Synthetic Workflow

As a specific experimental workflow for the synthesis of 1-Palmitoyl-3-O-benzyl-rac-glycerol
is not documented, the following diagram illustrates a general, conceptual workflow for the
synthesis of a 1-monoacyl-3-O-benzyl-glycerol derivative.
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General Synthetic Workflow for a 1-Acyl-3-O-benzyl-glycerol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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